Cas no 288383-69-7 (2-(2-methoxyethyl)(methyl)aminoethanol)

• Product Name: 2-(2-methoxyethyl)(methyl)aminoethanol
• CAS No: 288383-69-7
• MF: C₆H₁₅NO₂
• MW: 133.18880200386
• MDL: MFCD14647305
• CID: 248870
• PubChem ID: 22030569
• Update Time: 2025-06-30

2-(2-methoxyethyl)(methyl)aminoethanol Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(2-methoxyethyl)methylamino]-
• 2-[(2-Methoxyethyl)(methyl)amino]ethanol
• 2-[(2-methoxyethyl)-N-methylamino]ethanol
• 2-[N-(2-Methoxyethyl)-N-methylamino]ethanol
• 2-[N-Methyl-N-(2-methoxyethyl)amino]ethanol
• 2-[2-methoxyethyl(methyl)amino]ethanol
• Ethanol, 2-[(2-methoxyethyl)methylamino]- (9CI)
• 2-((2-Methoxyethyl)(methyl)amino)ethan-1-ol
• 2-((2-Methoxyethyl)(methyl)amino)ethanol
• AS-67437
• A924629
• 288383-69-7
• 2-(N-(2-methoxyethyl)-N-methylamino)ethanol
• SCHEMBL706585
• GPPXJGVECOPHES-UHFFFAOYSA-N
• SB84361
• F18234
• 2-[N-methyl-N-(2-methoxyethyl)-amino] ethanol
• CS-0323795
• 2-((2-methoxyethyl)methylamino) ethanol
• 2-[(2-methoxyethyl)(methyl)amino]ethan-1-ol
• AKOS009116748
• DB-292382
• 2-(2-methoxyethyl)(methyl)aminoethanol

• MDL： MFCD14647305
• Inchi： 1S/C6H15NO2/c1-7(3-5-8)4-6-9-2/h8H,3-6H2,1-2H3
• InChI Key： GPPXJGVECOPHES-UHFFFAOYSA-N
• SMILES： O(C)CCN(C)CCO

Computed Properties

• Exact Mass: 133.11035
• Monoisotopic Mass: 133.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 59
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 0.960±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 194.8±15.0 ºC (760 Torr),
• Flash Point: 71.6±20.4 ºC,
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 32.7

2-(2-methoxyethyl)(methyl)aminoethanol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(2-methoxyethyl)(methyl)aminoethanol

Professional Introduction to Compound with CAS No. 288383-69-7 and Product Name: 2-(2-methoxyethyl)(methyl)aminoethanol

2-(2-methoxyethyl)(methyl)aminoethanol, identified by the Chemical Abstracts Service Number (CAS No.) 288383-69-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug development and molecular research. The presence of both methylamino and methoxyethyl functional groups suggests a versatile chemical nature, making it a valuable candidate for further exploration in synthetic chemistry and pharmacological studies.

The structural configuration of 2-(2-methoxyethyl)(methyl)aminoethanol encompasses an ethylene backbone with substituents that enhance its reactivity and solubility. The methylamino group (-NCH₃) introduces basicity and potential hydrogen bonding capabilities, while the methoxyethyl moiety (-OCH₂CH₂-) contributes to hydrophilicity and metabolic stability. Such features are highly desirable in the design of bioactive molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of small molecules with dual functionality, capable of interacting with multiple biological targets. The compound under discussion exhibits characteristics that align well with this trend. Its ability to form hydrogen bonds and its solubility profile make it an attractive scaffold for medicinal chemists seeking to design molecules with enhanced pharmacokinetic properties.

One of the most compelling aspects of 2-(2-methoxyethyl)(methyl)aminoethanol is its potential role as an intermediate in the synthesis of more complex pharmaceuticals. The compound's structural flexibility allows for modifications at multiple sites, enabling the creation of derivatives with tailored biological activities. This adaptability is particularly valuable in the context of drug discovery, where iterative optimization is often required to achieve desired efficacy and safety profiles.

Recent advancements in computational chemistry have further highlighted the significance of 2-(2-methoxyethyl)(methyl)aminoethanol. Molecular modeling studies have demonstrated its potential binding interactions with various biological targets, including enzymes and receptors implicated in human diseases. These virtual screening approaches have provided valuable insights into the compound's mechanism of action, paving the way for experimental validation.

The pharmaceutical industry has shown particular interest in compounds that can modulate central nervous system (CNS) activity. Given its structural features, 2-(2-methoxyethyl)(methyl)aminoethanol has been investigated as a potential candidate for treating neurological disorders. Preclinical studies have suggested that derivatives of this compound may exhibit properties such as neuroprotection and anti-inflammatory effects, making them promising candidates for further development.

Another area where this compound has found relevance is in the field of organic synthesis. Its unique functional groups make it a useful building block for constructing more complex molecules through various chemical transformations. For instance, the presence of both an amine and an alcohol group allows for reactions such as condensation, etherification, and acylation, which are commonly employed in synthetic protocols.

The environmental impact of pharmaceutical intermediates is also a critical consideration in modern drug development. 2-(2-methoxyethyl)(methyl)aminoethanol has been evaluated for its biodegradability and toxicity profile, ensuring that its use does not pose undue environmental risks. These assessments are part of a broader effort to promote sustainable practices in pharmaceutical manufacturing.

Collaborative research initiatives have further underscored the importance of 2-(2-methoxyethyl)(methyl)aminoethanol. By combining expertise from different disciplines—such as organic chemistry, pharmacology, and computational biology—scientists have been able to explore its potential applications more comprehensively. Such interdisciplinary approaches are essential for advancing our understanding of complex molecular systems.

Looking ahead, the future prospects for 2-(2-methoxyethyl)(methyl)aminoethanol appear promising. Continued research efforts are expected to uncover new therapeutic applications and synthetic utilities for this compound. As technology evolves, particularly in areas like high-throughput screening and artificial intelligence-driven drug discovery, the compound's relevance is likely to grow even further.

In conclusion,2-(2-methoxyethyl)(methyl)aminoethanol (CAS No. 288383-69-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential applications across multiple domains, make it a compound worthy of continued investigation. As research progresses, we can anticipate that this molecule will play an increasingly important role in the development of novel therapeutic agents and synthetic methodologies.